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Compound of Interest

Compound Name: 9-Hydroxyvelleral

Cat. No.: B15347963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of 9-Hydroxyvelleral, a sesquiterpenoid

of interest for its potential biological activities. The document details its natural origin, a

comprehensive protocol for its isolation and purification, and an overview of the biosynthetic

pathway leading to its formation. All quantitative data is presented in structured tables, and key

experimental workflows are visualized using diagrams for enhanced clarity.

Natural Source
9-Hydroxyvelleral is a secondary metabolite found in mushrooms belonging to the Lactarius

genus, which are commonly known as milk-caps. Specifically, it has been identified as a

derivative of velleral, a pungent dialdehyde produced by certain Lactarius species as a

chemical defense mechanism. The primary natural source for the isolation of 9-
Hydroxyvelleral and its precursors is the fruiting body of Lactarius vellereus.

Upon tissue injury of Lactarius vellereus, a precursor, stearoylvelutinal, is enzymatically

converted into the bioactive compounds velleral and isovelleral. 9-Hydroxyvelleral is
subsequently formed as a metabolite of velleral.

Isolation and Purification of 9-Hydroxyvelleral
The following protocol outlines a detailed methodology for the extraction and purification of 9-
Hydroxyvelleral from the fresh fruiting bodies of Lactarius vellereus.
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Experimental Protocol
2.1. Extraction

Fresh fruiting bodies of Lactarius vellereus are minced to induce the enzymatic conversion of

precursors to velleral derivatives.

The minced mushroom material is immediately extracted with ethyl acetate at room

temperature to capture the produced sesquiterpenoids.

The extraction is typically carried out for several hours with constant stirring.

The resulting ethyl acetate extract is filtered to remove solid mushroom debris.

The filtrate is then concentrated under reduced pressure using a rotary evaporator to yield a

crude extract.

2.2. Chromatographic Purification

The crude extract is subjected to a multi-step chromatographic process to isolate 9-
Hydroxyvelleral.

Silica Gel Column Chromatography:

The crude extract is first fractionated on a silica gel column.

A gradient elution system is employed, starting with a non-polar solvent (e.g., n-hexane)

and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate).

Fractions are collected and monitored by thin-layer chromatography (TLC) to identify

those containing velleral derivatives.

Preparative High-Performance Liquid Chromatography (HPLC):

Fractions enriched with 9-Hydroxyvelleral from the silica gel column are further purified

using preparative HPLC.

A reversed-phase C18 column is typically used.
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The mobile phase usually consists of a mixture of water and an organic solvent such as

methanol or acetonitrile, run in an isocratic or gradient mode.

The elution is monitored by a UV detector, and the peak corresponding to 9-
Hydroxyvelleral is collected.

The collected fraction is concentrated to yield pure 9-Hydroxyvelleral.

2.3. Structure Elucidation

The identity and purity of the isolated 9-Hydroxyvelleral are confirmed using spectroscopic

methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR data are used to

determine the chemical structure.

Mass Spectrometry (MS): High-resolution mass spectrometry is employed to confirm the

molecular formula.

Quantitative Data
Currently, there is limited published quantitative data on the specific yield of 9-Hydroxyvelleral
from Lactarius vellereus. The concentration of velleral derivatives can vary depending on

factors such as the age of the mushroom, geographical location, and the extent of tissue

damage.

Compound
Typical Yield from
Lactarius vellereus

Analytical Method

Velleral Derivatives (total) Variable HPLC, GC-MS

9-Hydroxyvelleral Data not readily available HPLC

Biosynthetic Pathway and Experimental Workflow
The formation of 9-Hydroxyvelleral is part of a chemical defense response in Lactarius

vellereus. The following diagrams illustrate the proposed biosynthetic pathway and the general

experimental workflow for its isolation.
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Proposed Biosynthetic Pathway of 9-Hydroxyvelleral
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Caption: Proposed biosynthesis of 9-Hydroxyvelleral.
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Experimental Workflow for 9-Hydroxyvelleral Isolation
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Caption: Isolation workflow for 9-Hydroxyvelleral.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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